Cas no 1018251-36-9 (2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid)

• Product Name: 2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid
• CAS No: 1018251-36-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD10008548
• CID: 4567549
• PubChem ID: 55262328
• Update Time: 2025-05-26

2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranacetic acid, 2,3-dihydro-5-methyl-
• 2-(5-Methyl-2,3-dihydro-1-benzofuran-2-yl)acetic Acid
• 2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid

• MDL： MFCD10008548
• Inchi： 1S/C11H12O3/c1-7-2-3-10-8(4-7)5-9(14-10)6-11(12)13/h2-4,9H,5-6H2,1H3,(H,12,13)
• InChI Key： DHADKXRBQDXCBT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2CC1CC(O)=O

Computed Properties

• Exact Mass: 192.078644g/mol
• Monoisotopic Mass: 192.078644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.21g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 367.0±11.0 °C at 760 mmHg
• Flash Point: 147.5±12.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid

Professional Introduction to 2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic Acid (CAS No. 1018251-36-9)

2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid, with the CAS number 1018251-36-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its benzofuran core structure and acetic acid moiety, has garnered attention due to its potential applications in drug discovery and molecular research. The benzofuran scaffold is a privileged structure in medicinal chemistry, known for its versatility in interacting with biological targets and its role in the development of various therapeutic agents.

The< strong>2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid molecule exhibits a unique combination of functional groups that make it a valuable intermediate in synthetic chemistry. The presence of a methyl group at the 5-position of the benzofuran ring and the acetic acid side chain contributes to its complex reactivity and biological profile. This compound has been studied for its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in heterocyclic compounds for their pharmacological properties. Benzofuran derivatives, including 2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid, have been extensively explored for their ability to interact with biological targets such as kinases, proteases, and other enzymes involved in disease pathways. The structural features of this compound make it a promising candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of 2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid is its potential as a scaffold for drug design. The benzofuran core provides a rigid framework that can be modified to enhance binding affinity and selectivity towards specific biological targets. Additionally, the acetic acid moiety can serve as a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

The< strong>CAS number 1018251-36-9 identifies this compound uniquely within chemical databases and literature. This standardized identification system ensures that researchers can accurately reference and retrieve information about this molecule. The CAS registry number is essential for ensuring consistency in scientific communication and collaboration across different laboratories and institutions.

Recent studies have highlighted the importance of< strong>benzofuran derivatives in the development of new drugs. These compounds have shown promise in preclinical studies as inhibitors of various enzymes and receptors associated with diseases such as cancer, inflammation, and neurological disorders. The< strong>2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid, with its unique structural features, is being investigated as a potential lead compound for further drug development.

The synthesis of< strong>2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the benzofuran core structure efficiently. The introduction of the acetic acid side chain is typically achieved through carboxylation reactions or hydrolysis of ester intermediates.

In conclusion, 2-(5-methyl-2,3-dihydro-1-benzofuran-2-yl)acetic acid(CAS No. 1018251-36-9) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological profile make it a valuable candidate for further investigation. As research continues to uncover new applications for benzofuran derivatives, compounds like< strong>2-(5-methyl-